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Compound of Interest

Compound Name: Calcium sulfamate

Cat. No.: B079793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, analysis, and potential applications of calcium sulfamate (CAS 13770-92-8). While

specific signaling pathways for this inorganic salt are not extensively documented, this guide

explores the known biological activities of the sulfamate moiety and the physiological roles of

calcium ions. This document aims to serve as a foundational resource for professionals in

research and development who are interested in the applications and characteristics of

calcium sulfamate.

Physicochemical Properties
Calcium sulfamate is a white crystalline solid that is soluble in water.[1] It is the calcium salt of

sulfamic acid.[1] Due to its chemical nature, it decomposes at high temperatures rather than

exhibiting distinct melting and boiling points.

Table 1: Physicochemical Properties of Calcium Sulfamate
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Property Value Reference(s)

CAS Number 13770-92-8 [2][3][4][5]

Molecular Formula CaH₄N₂O₆S₂ [2][3][4][5]

Molecular Weight 232.25 g/mol [2][3][4]

Appearance White crystalline solid [1][6]

Solubility in Water 638 g/L at 20°C [5][7]

Density 2.08 g/cm³ at 20°C [5][7][8]

Melting Point Not Applicable (decomposes) [5]

Boiling Point Not Applicable [5]

IUPAC Name calcium;disulfamate [2][4]

Synonyms

Calcium disulphamate,

Bisamidosulfuric acid calcium

salt, Calcium amidosulfate

[2][5]

Synthesis and Experimental Protocols
The primary method for synthesizing calcium sulfamate is through aqueous precipitation,

which involves the neutralization reaction between sulfamic acid and a suitable calcium salt,

such as calcium carbonate or calcium hydroxide.

General Aqueous Precipitation Protocol
Reactant Preparation: Prepare an aqueous solution of sulfamic acid. Separately, prepare a

slurry of calcium carbonate in water.

Reaction: Slowly add the sulfamic acid solution to the calcium carbonate slurry with constant

stirring. The reaction is exothermic, and carbon dioxide gas will be evolved.

CaCO₃ + 2H₃NSO₃ → Ca(H₂NSO₃)₂ + H₂O + CO₂

Completion and pH Adjustment: Continue stirring until the evolution of carbon dioxide

ceases. The final pH of the solution should be monitored to ensure the reaction has gone to
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completion.[1]

Crystallization: The resulting calcium sulfamate solution can be concentrated by heating to

induce crystallization. Slow evaporation of the water will yield purer crystals.[1]

Isolation and Drying: The crystals are then isolated by filtration, washed with a small amount

of cold water, and dried in an oven at a moderate temperature to remove residual moisture.

Analytical Methodologies
The analysis of calcium sulfamate typically involves the quantification of its constituent ions,

calcium and sulfamate.

Table 2: Analytical Techniques for Calcium Sulfamate
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Analyte Method Brief Protocol

Calcium Ion (Ca²⁺) Ion-Selective Electrode (ISE)

A calcium ion-selective

electrode is used to measure

the potential difference in a

solution containing the

dissolved calcium sulfamate

sample. The potential is

logarithmically proportional to

the calcium ion activity.

Calibration with standard

calcium solutions is required

for accurate quantification.[3]

Potentiometric Titration

The calcium content can be

determined by complexometric

titration with a standardized

solution of

ethylenediaminetetraacetic

acid (EDTA). A calcium ion-

selective electrode or a

suitable colorimetric indicator

is used to detect the endpoint

of the titration.[3]

Sulfamate Ion (SO₃NH₂⁻) Titration with Nitrous Acid

The sulfamate ion can be

quantified by titration with a

standardized solution of

sodium nitrite in an acidic

medium. The reaction releases

nitrogen gas, and the endpoint

can be detected

potentiometrically.[3]

Structural Analysis Raman Spectroscopy Raman spectroscopy can be

used to probe the vibrational

modes of the sulfamate anion,

providing information on the S-

N and S-O stretching and
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bending modes.[3] While

specific spectra for calcium

sulfamate are not readily

available in the literature, data

for related calcium sulfate

compounds can provide a

basis for interpretation.

Reactivity and Stability
Calcium sulfamate is stable under normal conditions. However, it is susceptible to thermal

decomposition at elevated temperatures.[3] The decomposition of sulfamic acid begins at

205°C, suggesting that its calcium salt will also decompose rather than melt.[3] Hazardous

decomposition products include sulfur oxides. Incompatible materials include strong oxidizing

agents.[9]

Safety and Handling
According to available Safety Data Sheets (SDS), calcium sulfamate is classified as causing

serious eye irritation (H319).[8]

Table 3: Safety and Handling Precautions

Precautionary Statement Code Description

Prevention P264
Wash hands and any exposed

skin thoroughly after handling.

P280

Wear protective gloves,

protective clothing, and

eye/face protection.[8]

Response P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b079793
https://www.benchchem.com/product/b079793?utm_src=pdf-body
https://www.benchchem.com/product/b079793
https://www.benchchem.com/product/b079793
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25230.pdf
https://www.benchchem.com/product/b079793?utm_src=pdf-body
https://www.echemi.com/sds/calcium-sulfamate-pd180727113428.html
https://www.echemi.com/sds/calcium-sulfamate-pd180727113428.html
https://www.echemi.com/sds/calcium-sulfamate-pd180727113428.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological and Pharmacological Context
While there is a lack of specific studies on the biological signaling pathways of calcium
sulfamate, the bioactivity of the sulfamate functional group and the role of calcium ions are

well-documented in various biological processes.

The Sulfamate Moiety in Drug Development
The sulfamate group is a key pharmacophore in a range of therapeutic agents. Its ability to

mimic a sulfate group and participate in hydrogen bonding allows it to interact with various

biological targets.
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Caption: Biological targets and therapeutic applications of the sulfamate moiety.

Sulfamate-containing compounds have been investigated as potent inhibitors of carbonic

anhydrases, which are involved in pH regulation and are overexpressed in some tumors.[2][4]

They are also known to inhibit steroid sulfatase, an enzyme implicated in hormone-dependent

cancers.[1] Furthermore, sulfamate derivatives are being explored as novel antibiotics through

the inhibition of aminoacyl-tRNA synthetases.[2]
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The Role of Calcium Ions in Cellular Signaling
As a source of calcium ions, calcium sulfamate can influence a multitude of physiological

processes. Calcium is a ubiquitous second messenger that plays a critical role in signal

transduction pathways, leading to various cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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